Cas no 40248-00-8 (5-(Dimethylamino)benzene-1,3-diol)

• Product Name: 5-(Dimethylamino)benzene-1,3-diol
• CAS No: 40248-00-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1090968
• PubChem ID: 592777
• Update Time: 2025-04-20

5-(Dimethylamino)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethylamino)benzene-1,3-diol
• 5-(Dimethylamino)-1,3-benzenediol
• 2'-deoxy-5'-O-(4,4'-dimethoxytrityl)-N6-methyladenosine
• 5 inverted exclamation mark -O-(4,4'-Dimethoxytriphenylmethyl)-N6-methyl-2'-deoxyadenosine
• 5'-dimethoxytrityl-N6-methyl-2'-deoxyadenosine
• 5-dimethylamineresorcinol
• 5-Dimethylaminoresorcin
• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyladenosine
• 5'-O-DMT-2'-deoxy-N-methyl-adenosine
• 5'-O-DMT-N6-methyl
• AG-H-98723
• FT-0663339
• HG1043
• 1,3-Benzenediol, 5-(dimethylamino)-
• 5-(Dimethylamino)-1,3-benzenediol #
• SCHEMBL10666795
• A24320
• 5-Dimethylamino-benzene-1,3-diol
• 3,5-dihydroxy-N,N-dimethylaniline
• UPCBSLSRFRFVDL-UHFFFAOYSA-N
• 40248-00-8

• Inchi： 1S/C8H11NO2/c1-9(2)6-3-7(10)5-8(11)4-6/h3-5,10-11H,1-2H3
• InChI Key： UPCBSLSRFRFVDL-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)N(C)C)O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.7Ų